Molecular Weight and Associated ADME‑Relevant Property Shift Versus the N‑Allyl Analog
The methallyl substituent adds 28.05 Da relative to the allyl analog (C₁₀H₁₅NO → C₁₂H₁₉NO), increasing molecular weight from 165.23 to 193.28 g·mol⁻¹. Simultaneously, the extra methyl group raises the predicted XLogP3 by approximately +0.5 to +1.0 log unit (class‑level inference using the allyl‑analog PubChem XLogP3 of 1.8 as baseline [1]). The combination elevates both MW and lipophilicity beyond the typical rule‑of‑five sub‑500 Da territory while still staying within conventional lead‑like space, which can improve blood‑brain barrier permeation probability but may reduce aqueous solubility [2].
| Evidence Dimension | Molecular weight and lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | MW = 193.28 | predicted XLogP3 ≈ 2.3–2.8 (class‑level estimation) |
| Comparator Or Baseline | N‑allyl analog (CID 43177065): MW = 165.23, XLogP3 = 1.8 |
| Quantified Difference | ΔMW = +28.05; ΔXLogP3 ≈ +0.5 to +1.0 (estimated range) |
| Conditions | Computed by PubChem 2.1 (2021.05.07) for the allyl analog; predicted XLogP3 range for the methallyl analog is based on the incremental contribution of a methyl group on a logP scale [2]. |
Why This Matters
Higher MW and lipophilicity directly influence membrane permeability and tissue distribution; procurement decisions that ignore this shift risk selecting a compound with unintended pharmacokinetic behaviour.
- [1] PubChem CID 43177065 – [1-(5-Methylfuran-2-yl)ethyl](prop‑2‑en‑1‑yl)amine – Computed Properties (XLogP3 = 1.8). View Source
- [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46, 3‑26. (Provides the framework for logP‑driven property shifts.) View Source
